2-[(3-Cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium-2-yl)sulfanyl]acetate
2-[(3-Cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium-2-yl)sulfanyl]acetate
Brand Name:
Vulcanchem
CAS No.:
166113-77-5
VCID:
VC0386492
InChI:
InChI=1S/C11H10N2O2S/c12-5-8-4-7-2-1-3-9(7)13-11(8)16-6-10(14)15/h4H,1-3,6H2,(H,14,15)
SMILES:
C1CC2=CC(=C(N=C2C1)SCC(=O)O)C#N
Molecular Formula:
C11H10N2O2S
Molecular Weight:
234.28g/mol
2-[(3-Cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium-2-yl)sulfanyl]acetate
CAS No.: 166113-77-5
Main Products
VCID: VC0386492
Molecular Formula: C11H10N2O2S
Molecular Weight: 234.28g/mol
![2-[(3-Cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium-2-yl)sulfanyl]acetate - 166113-77-5](/images/no_structure.jpg)
| CAS No. | 166113-77-5 |
|---|---|
| Product Name | 2-[(3-Cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium-2-yl)sulfanyl]acetate |
| Molecular Formula | C11H10N2O2S |
| Molecular Weight | 234.28g/mol |
| IUPAC Name | 2-[(3-cyano-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)sulfanyl]acetic acid |
| Standard InChI | InChI=1S/C11H10N2O2S/c12-5-8-4-7-2-1-3-9(7)13-11(8)16-6-10(14)15/h4H,1-3,6H2,(H,14,15) |
| Standard InChIKey | OQWUGRYMRCDWMR-UHFFFAOYSA-N |
| SMILES | C1CC2=CC(=C(N=C2C1)SCC(=O)O)C#N |
| Canonical SMILES | C1CC2=CC(=C([NH+]=C2C1)SCC(=O)[O-])C#N |
| PubChem Compound | 703628 |
| Last Modified | Nov 11 2021 |
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